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Compound of Interest

Compound Name: 1,1-Undecanediol

Cat. No.: B14006925

Get Quote

Application Note: High-Performance Polyurethane Synthesis Using 1,11-Undecanediol[1]

Part 1: Scientific Rationale & Chemical Identity
Nomenclature Correction & Chemical Identity
Critical Note: The request specified "1,1-Undecanediol." Chemically, a 1,1-diol is a geminal

diol (aldehyde hydrate), which is thermodynamically unstable and spontaneously dehydrates

into undecanal. Target Molecule: This guide focuses on 1,11-Undecanediol (

), a stable, long-chain aliphatic

-diol.
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Property Specification

IUPAC Name Undecane-1,11-diol

CAS Number 765-04-8

Molecular Weight 188.31 g/mol

Appearance White crystalline solid

Melting Point 61–65 °C

Function Chain Extender / Hard Segment Precursor

Strategic Application in Polyurethanes (PUs)
In polyurethane synthesis, 1,11-undecanediol serves as a unique chain extender.[2] Unlike

standard extenders like 1,4-butanediol (BDO), the

chain introduces specific properties critical for biomedical and high-performance applications:

Hydrophobicity: The long methylene sequence (

) significantly lowers water absorption compared to short-chain extenders. This is vital for
biostability in implants, reducing hydrolytic degradation rates.

Phase Separation: The odd number of carbon atoms interferes with the crystallization of the

hard segment (odd-even effect), often resulting in softer, more flexible elastomers with lower

modulus but higher toughness.

Biocompatibility: Long-chain aliphatic diols generally exhibit lower cytotoxicity profiles,

making them suitable for vascular grafts and catheter tubing.

Part 2: Experimental Protocol
Methodology: Two-Step Prepolymer Synthesis (Solution Polymerization) Objective: Synthesize

a segmented polyurethane (SPU) with defined hard/soft segment stoichiometry.

Reagents & Materials
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Isocyanate: 4,4'-Methylene diphenyl diisocyanate (MDI) or Hexamethylene diisocyanate

(HDI) for aliphatic/non-yellowing applications.

Polyol (Soft Segment): Polytetramethylene ether glycol (PTMG, Mn=1000 or 2000) or

Polycaprolactone diol (PCL).

Chain Extender: 1,11-Undecanediol (Dried).[1][3]

Solvent: N,N-Dimethylacetamide (DMAc) or Dimethylformamide (DMF), Anhydrous (<0.05%

).

Catalyst: Dibutyltin dilaurate (DBTDL) (0.05 wt%).

Pre-Synthesis Preparation (Critical Step)
Drying: 1,11-Undecanediol is hygroscopic. Dry in a vacuum oven at 50°C for 24 hours prior

to use. Moisture is the primary cause of synthesis failure (competing reaction forming urea).

Degassing: Polyol must be degassed at 90°C under vacuum (1–2 mbar) for 2 hours to

remove dissolved air and moisture.

Step-by-Step Synthesis Workflow
Step 1: Prepolymer Formation[4]

Charge the reaction vessel (equipped with mechanical stirrer, nitrogen inlet, and condenser)

with the calculated amount of MDI.

Dissolve MDI in anhydrous DMAc/DMF (Solids content ~20-30%) under nitrogen flow.

Add the dried Polyol dropwise to the isocyanate solution.

Stoichiometry: Target an NCO:OH ratio of 2:1 (or higher depending on desired hard

segment content).

Add catalyst (DBTDL).

Heat to 80°C and stir for 2–3 hours.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://patents.google.com/patent/EP2526137B1/en
https://pubs.acs.org/doi/10.1021/acs.macromol.5c03130
https://patentimages.storage.googleapis.com/25/3b/38/d3a05ea086ab4a/EP3950863A1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14006925?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Checkpoint: Titrate free NCO content (ASTM D2572) to confirm theoretical prepolymer

conversion.

Step 2: Chain Extension

Dissolve 1,11-Undecanediol in a minimum volume of DMAc.

Cool the prepolymer solution to 60°C (to control exotherm).

Add the 1,11-undecanediol solution slowly to the prepolymer.

Stoichiometry: The total NCO:(Polyol-OH + Extender-OH) ratio should be 1.02–1.05 (slight

isocyanate index excess ensures high molecular weight).

Increase temperature back to 80°C and react for 4–6 hours until the NCO peak disappears in

FTIR (approx. 2270 cm⁻¹).

Step 3: Film Casting & Curing

Pour the viscous polymer solution into Teflon molds or onto glass plates.

Evaporate solvent in a vacuum oven at 60°C for 24 hours.

Post-cure at 80°C for 24 hours to ensure complete network formation.

Part 3: Visualization & Logic
Synthesis Pathway Diagram

Reagents:
Polyol (PTMG)

Diisocyanate (MDI)

Step 0: Drying
Vacuum, 90°C
(Remove H2O)

Prep
Step 1: Prepolymerization
Forms NCO-terminated

Oligomers

React @ 80°C
(Excess NCO)

Step 2: Chain Extension
Add 1,11-Undecanediol

(Link Oligomers)

Add C11 Diol Final Polyurethane
Segmented Block Copolymer

Cure & Cast

Click to download full resolution via product page

Caption: Workflow for the two-step synthesis of segmented polyurethane using 1,11-

undecanediol.
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Structure-Property Logic
Feature Mechanism Resultant Property

C11 Chain Length
Increases distance between

urethane linkages.

Reduced Hydrogen Bonding

Density (Softer Hard

Segment).

Odd Carbon # (11)
Disrupts crystal packing

efficiency (Odd-Even effect).

Lower Tm, Higher Flexibility,

Optical Clarity.

Hydrocarbon Bulk Increases non-polar content.

Hydrolytic Stability (Resists

water attack on ester/urethane

bonds).

Part 4: Characterization & Validation
To ensure the protocol was successful, the following validation steps are required:

FTIR Spectroscopy:

Success Indicator: Disappearance of the Isocyanate peak (

).

Confirmation: Appearance of Hydrogen-bonded Carbonyl peak (

) indicating hard segment formation.

Differential Scanning Calorimetry (DSC):

Analyze the Glass Transition Temperature (

) of the soft segment. 1,11-undecanediol based PUs typically show better phase mixing
than C4-based PUs, which might slightly raise the soft segment

.

Mechanical Testing (Tensile):
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Expect lower Modulus but higher Elongation at Break compared to 1,4-butanediol analogs

due to the flexible C11 spacer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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